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Compound of Interest

Compound Name: Monensin B

Cat. No.: B8062951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Note
Introduction

Monensin B is a polyether ionophore antibiotic produced by Streptomyces cinnamonensis. It is

a minor component of the commercially available monensin, which is predominantly composed

of monensin A.[1] Like other ionophores, Monensin B functions by transporting cations across

cell membranes, disrupting ionic gradients, which leads to its antimicrobial and anticoccidial

properties. In a research context, precise and accurately prepared solutions of Monensin B are

crucial for obtaining reliable and reproducible experimental results in drug development and

various biological assays.

This document provides a detailed protocol for the preparation, storage, and handling of

Monensin B stock solutions to ensure their stability and efficacy for experimental use.

Physicochemical Properties of Monensin B

A clear understanding of the physicochemical properties of Monensin B is essential for its

proper handling and for the preparation of accurate stock solutions.
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Property Value Reference

CAS Number 30485-16-6 [2]

Molecular Formula C₃₅H₆₀O₁₁ [2]

Molecular Weight 656.84 g/mol [2]

Appearance
White or off-white crystalline

solid
[3]

Solubility Data

While specific solubility data for pure Monensin B is not readily available, the solubility of the

closely related Monensin sodium salt provides a strong indication of suitable solvents.

Researchers should perform small-scale solubility tests to determine the optimal solvent and

concentration for their specific experimental needs.

Solvent
Solubility of Monensin
(Sodium Salt)

Reference

Methanol ~50 mg/mL

Ethanol ~15 mg/mL

Dimethylformamide (DMF) ~1 mg/mL

Dimethyl Sulfoxide (DMSO)

Soluble, but moisture-

absorbing DMSO may reduce

solubility. Use fresh DMSO.

Water Practically insoluble

Experimental Protocol: Preparation of Monensin B
Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of Monensin B in a

suitable organic solvent.
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Materials

Monensin B (solid)

Anhydrous ethanol or Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Procedure

Pre-weighing Preparations:

Bring the vial containing Monensin B powder to room temperature before opening to

prevent condensation of moisture.

Ensure the analytical balance is calibrated and located in a draft-free area.

Weighing Monensin B:

Tare the analytical balance with a sterile microcentrifuge tube or a suitable weighing

vessel.

Carefully weigh the desired amount of Monensin B. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 6.57 mg of Monensin B (Calculation: 10 mmol/L * 1 L/1000

mL * 1 mL * 656.84 g/mol * 1000 mg/g = 6.57 mg).

Dissolving Monensin B:
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Add the appropriate volume of the chosen solvent (e.g., 1 mL of anhydrous ethanol or

fresh DMSO) to the vessel containing the weighed Monensin B.

Cap the vessel tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

tightly sealed vials to minimize freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Storage and Stability of Stock Solutions

Proper storage is critical to maintain the integrity and activity of Monensin B stock solutions.

Storage
Temperature

Shelf Life Recommendations Reference

-20°C Up to 1 month

Store in a tightly

sealed container,

protected from light

and moisture.

-80°C Up to 6 months

For longer-term

storage, -80°C is

recommended.

Ensure the container

is well-sealed to

prevent moisture

absorption.

Safety Precautions

Monensin B is a potent compound and should be handled with care.
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Always work in a well-ventilated area, preferably a chemical fume hood, when handling the

solid form to avoid inhalation of dust.

Wear appropriate PPE, including a lab coat, safety glasses, and gloves.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information before handling.

Diagrams
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Caption: Workflow for Monensin B Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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